Cas no 2901109-91-7 (2-(2-Bromo-4-fluoro-3-iodophenyl)-1,3-dioxolane)

• Product Name: 2-(2-Bromo-4-fluoro-3-iodophenyl)-1,3-dioxolane
• CAS No: 2901109-91-7
• MF: C₉H₇BrFIO₂
• MW: 372.957557916641
• CID: 6796384
• PubChem ID: 171368179
• Update Time: 2025-10-31

2-(2-Bromo-4-fluoro-3-iodophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2901109-91-7
• 2-(2-Bromo-4-fluoro-3-iodophenyl)-1,3-dioxolane
• MFCD34769238

• Inchi： 1S/C9H7BrFIO2/c10-7-5(9-13-3-4-14-9)1-2-6(11)8(7)12/h1-2,9H,3-4H2
• InChI Key： PYGIGJCBFBPJLA-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1Br)C1OCCO1)F

Computed Properties

• Exact Mass: 371.86582g/mol
• Monoisotopic Mass: 371.86582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(2-Bromo-4-fluoro-3-iodophenyl)-1,3-dioxolane

Introduction to 2-(2-Bromo-4-fluoro-3-iodophenyl)-1,3-dioxolane (CAS No. 2901109-91-7)

2-(2-Bromo-4-fluoro-3-iodophenyl)-1,3-dioxolane is a highly specialized organic compound characterized by its intricate molecular structure and significant potential in pharmaceutical research. This compound, identified by the CAS number 2901109-91-7, has garnered considerable attention in the scientific community due to its unique chemical properties and its role as a key intermediate in the synthesis of various biologically active molecules.

The molecular framework of 2-(2-Bromo-4-fluoro-3-iodophenyl)-1,3-dioxolane consists of a dioxolane ring fused with a phenyl group that is substituted with bromine, fluorine, and iodine atoms. This specific arrangement of halogen atoms makes the compound a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents. The presence of multiple halogen atoms not only enhances the reactivity of the molecule but also allows for further functionalization, enabling the creation of diverse derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of halogenated aromatic compounds. These molecules have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The study of 2-(2-Bromo-4-fluoro-3-iodophenyl)-1,3-dioxolane falls within this broader context, as researchers investigate its ability to modulate biological pathways and interact with target proteins.

One of the most compelling aspects of this compound is its versatility as a building block in drug discovery. The dioxolane ring provides a stable core structure that can be modified through various chemical reactions, such as nucleophilic substitution and metal-catalyzed cross-coupling reactions. These reactions allow scientists to introduce new functional groups or alter existing ones, thereby fine-tuning the biological activity of the resulting derivatives.

The halogen atoms in the phenyl ring play a crucial role in determining the reactivity and selectivity of 2-(2-Bromo-4-fluoro-3-iodophenyl)-1,3-dioxolane. For instance, the bromine atom can undergo electrophilic aromatic substitution reactions, while the iodine atom is more readily involved in metal-catalyzed coupling reactions. This dual functionality makes the compound an attractive candidate for constructing complex molecular architectures.

Recent studies have demonstrated that derivatives of this compound exhibit notable biological activities. For example, certain analogs have shown inhibitory effects on kinases and other enzymes implicated in cancer progression. The fluorine atom, in particular, has been associated with enhanced metabolic stability and improved oral bioavailability, making it a desirable feature in drug design.

The synthesis of 2-(2-Bromo-4-fluoro-3-iodophenyl)-1,3-dioxolane involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes to access this compound, each with its own advantages and limitations. The choice of synthetic pathway often depends on factors such as cost-effectiveness, scalability, and the availability of starting materials.

In addition to its pharmaceutical applications, this compound has also been explored for its potential in materials science. The unique electronic properties of halogenated aromatic compounds make them suitable candidates for use in organic electronics and optoelectronic devices. While these applications are still in their early stages, they highlight the broad utility of molecules like 2-(2-Bromo-4-fluoro-3-iodophenyl)-1,3-dioxolane.

The ongoing research into this compound underscores its significance as a versatile intermediate in chemical synthesis. As new methodologies are developed and our understanding of molecular interactions deepens, it is likely that additional applications will emerge. The combination of structural complexity and functional diversity makes 2-(2-Bromo-4-fluoro-3-iodophenyl)-1,3-dioxolane a cornerstone in both academic research and industrial drug development.

In conclusion, 2-(2-Bromo-4-fluoro-3-iodophenyl)-1,3-dioxolane (CAS No. 2901109-91-7) represents a fascinating molecule with immense potential across multiple scientific disciplines. Its unique structural features and reactivity profile make it an invaluable tool for researchers seeking to develop novel therapeutics and advanced materials. As our knowledge continues to expand, it is anticipated that this compound will play an even greater role in shaping the future of chemical biology and medicine.